1-(4-Fluorobenzyl)-6-(4-methoxyphenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile

• IUPAC Name: 1-[(4-fluorophenyl)methyl]-6-(4-methoxyphenyl)-2-oxopyridine-3-carbonitrile
• InChI: InChI=1S/C20H15FN2O2/c1-25-18-9-4-15(5-10-18)19-11-6-16(12-22)20(24)23(19)13-14-2-7-17(21)8-3-14/h2-11H,13H2,1H3
• InChI Key: WJFAKMGIUCHQLC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CC=C(C(=O)N2CC3=CC=C(C=C3)F)C#N
• Molecular Formula: C20H15FN2O2
• Molecular Weight: 334.3 g/mol

Description

1-(4-Fluorobenzyl)-6-(4-methoxyphenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile is a chemical compound that has been the subject of scientific research due to its potential applications in medicine and other fields. The compound is also known by its chemical formula, C21H17FN2O2.

Scientific Research Applications

Nucleophilic Aromatic Substitution Reactions

Research by Pietra and Vitali (1972) on nucleophilic aromatic substitution reactions provides foundational knowledge on how certain chemical structures react under specific conditions. This type of reaction is crucial for synthesizing various complex organic compounds, potentially including derivatives similar to the compound (Pietra & Vitali, 1972).

Synthetic Methodologies

A practical synthesis method for 2-Fluoro-4-bromobiphenyl by Qiu et al. (2009) highlights advanced techniques in creating complex molecules, which could be relevant for synthesizing compounds like 1-(4-Fluorobenzyl)-6-(4-methoxyphenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile. This synthesis involves cross-coupling reactions that are fundamental in modern organic chemistry (Qiu et al., 2009).

Environmental and Analytical Chemistry

The review on the occurrence, fate, and behavior of parabens in aquatic environments by Haman et al. (2015) demonstrates the environmental impact and analytical detection methods of organic compounds in nature. While parabens are structurally different from 1-(4-Fluorobenzyl)-6-(4-methoxyphenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile, understanding their behavior in aquatic environments provides a template for studying other complex organic pollutants (Haman et al., 2015).

Applications in Oxidative Enzyme Treatment

Husain and Husain (2007) explored the use of redox mediators in treating organic pollutants with oxidative enzymes. This research highlights the potential for bioremediation and enzymatic degradation of complex organic molecules, indicating the broader applicability of such compounds in environmental science (Husain & Husain, 2007).

Fluorophores in Molecular Imaging

Alford et al. (2009) reviewed the toxicity of organic fluorophores used in molecular imaging, showcasing the applications and safety considerations of organic molecules in biomedical imaging. While not directly related, this shows how complex organic compounds can be instrumental in advancing medical diagnostics (Alford et al., 2009).